Cas no 646028-96-8 (Morpholine,4-[[3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-oxo-4-isoquinolinyl]carbonyl]-)

• Product Name: Morpholine,4-[[3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-oxo-4-isoquinolinyl]carbonyl]-
• CAS No: 646028-96-8
• MF: C₂₅H₂₄F₆N₂O₅
• MW: 546.458888053894
• CID: 422532
• Update Time: 2024-01-29

Morpholine,4-[[3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-oxo-4-isoquinolinyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-[[3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-oxo-4-isoquinolinyl]carbonyl]-
• 1(2H)-Isoquinolinone, 3-[3,5-bis(trifluoromethyl)phenyl]-3,4-dihydro-6,7-dimethoxy-2-methyl-4-(4-morpholinylcarbonyl)-

• Inchi： 1S/C25H24F6N2O5/c1-32-21(13-8-14(24(26,27)28)10-15(9-13)25(29,30)31)20(23(35)33-4-6-38-7-5-33)16-11-18(36-2)19(37-3)12-17(16)22(32)34/h8-12,20-21H,4-7H2,1-3H3
• InChI Key： XNHGHQMXKBMQJD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(OC)C(OC)=C2)C(C(N2CCOCC2)=O)C(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)N1C

Computed Properties

• Exact Mass: 546.15902

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 583.2±50.0 °C(Predicted)
• PSA: 68.31
• pka: -1.12±0.20(Predicted)